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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B560655 Get Quote

Technical Support Center: CY5-N3 Conjugation
Welcome to the technical support center for CY5-N3 conjugation. This guide provides detailed

answers, protocols, and troubleshooting advice to help you successfully confirm the attachment

of CY5-N3 to your target molecule.

Frequently Asked Questions (FAQs)
Q1: What is CY5-N3 and how does it work?
CY5-N3 (Sulfo-Cyanine5-azide) is a fluorescent dye equipped with an azide (-N3) functional

group.[1][2][3] This azide allows the dye to be covalently attached to molecules containing a

compatible functional group, most commonly an alkyne, through a bioorthogonal reaction

known as "click chemistry".[4][5][6] This reaction, which can be catalyzed by copper (CuAAC)

or proceed without a catalyst if using a strained alkyne like DBCO (SPAAC), forms a stable

triazole linkage.[4][5][6] The result is a fluorescently labeled molecule that can be used for

various detection and imaging applications.[1][7][8]

Q2: Which analytical methods can I use to confirm
successful conjugation?
There are several robust methods to verify that CY5-N3 has successfully conjugated to your

molecule:

UV-Vis Spectroscopy: To determine the Degree of Labeling (DOL).[9]
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Mass Spectrometry (MS): To confirm the mass increase corresponding to the addition of the

CY5-N3 tag.[10]

Chromatography (HPLC/FPLC): To separate the labeled conjugate from the free, unreacted

dye and assess purity.[9][11]

Gel Electrophoresis (SDS-PAGE): To visualize the fluorescently labeled molecule and

confirm a shift in molecular weight.[12][13]

Q3: What are the key spectral properties of CY5?
It is crucial to know the excitation and emission maxima to properly configure your detection

instruments.

Property Value

Excitation Maximum (λex) ~646 nm[1][5][7]

Emission Maximum (λem) ~662 nm[1][5][7]

Molar Extinction Coefficient (ε) at ~650 nm ~250,000 M⁻¹cm⁻¹

Experimental Workflows and Protocols
Workflow for Conjugation Confirmation
The general process for labeling your molecule and confirming the conjugation is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b560655?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/cy5-n3
https://www.amsbio.com/cy5-n3-ams-t18942-5-mg
https://www.medchemexpress.cn/CY3-N3.html
https://www.medchemexpress.com/sulfo-cy5-n3.html
https://www.medchemexpress.com/click-chemistry/labeling-and-fluorescence-imaging.html
https://www.interchim.fr/ft/E/EV0920.pdf
https://www.medchemexpress.com/CY3-N3.html
https://www.medchemexpress.com/dyereagents/fluorescence-coupling-reagent.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Cy5_Labeled_Proteins.pdf
https://pubmed.ncbi.nlm.nih.gov/15283599/
https://pubmed.ncbi.nlm.nih.gov/15283599/
https://par.nsf.gov/servlets/purl/10106304
https://pmc.ncbi.nlm.nih.gov/articles/PMC5329897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5329897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4426194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4426194/
https://www.benchchem.com/product/b560655#how-to-confirm-successful-conjugation-of-cy5-n3-to-my-molecule
https://www.benchchem.com/product/b560655#how-to-confirm-successful-conjugation-of-cy5-n3-to-my-molecule
https://www.benchchem.com/product/b560655#how-to-confirm-successful-conjugation-of-cy5-n3-to-my-molecule
https://www.benchchem.com/product/b560655#how-to-confirm-successful-conjugation-of-cy5-n3-to-my-molecule
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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